Cas no 1806375-23-4 (Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate)

• Product Name: Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate
• CAS No: 1806375-23-4
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 4956208
• Update Time: 2025-10-28

Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate

• Inchi： 1S/C13H13NO4/c1-2-18-13(17)12-9(6-7-11(15)16)4-3-5-10(12)8-14/h3-5H,2,6-7H2,1H3,(H,15,16)
• InChI Key： GWLNTHOHFIERKL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CC=CC=1CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 357
• XLogP3: 1.6
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate

Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate (CAS No. 1806375-23-4): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate, identified by its unique chemical identifier CAS No. 1806375-23-4, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This organic molecule, characterized by its benzoate backbone and functionalized with a cyano group at the sixth position and an ethyl ester at the second position, has garnered attention due to its potential applications in drug discovery and molecular probes.

The structural features of Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate make it a versatile scaffold for further derivatization and functionalization. The presence of both the cyano group and the ester moiety provides multiple sites for chemical modification, enabling researchers to tailor its properties for specific biological targets. This flexibility has been exploited in recent studies aimed at developing novel bioactive molecules.

In the context of contemporary research, Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate has been explored for its potential role in modulating biological pathways. The benzoate core is well-known for its pharmacological activity, with derivatives being investigated for their anti-inflammatory, antioxidant, and antimicrobial properties. The cyano group, while relatively simple, can influence the electronic properties of the molecule, affecting its interactions with biological targets. Additionally, the ethyl ester side chain offers a site for further functionalization, allowing for the introduction of additional pharmacophores.

Recent studies have highlighted the compound's utility as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate as a building block to create novel heterocyclic compounds with potential therapeutic applications. These derivatives have shown promise in preclinical studies, particularly in the area of central nervous system disorders. The ability to modify both the cyano and ester functionalities allows for fine-tuning of biological activity, making this compound a valuable asset in medicinal chemistry.

The synthesis of Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, while the esterification step necessitates careful selection of catalysts and solvents to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

From a computational chemistry perspective, Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into its binding affinity and mode of action, which are crucial for designing effective drugs. The use of computational tools has not only accelerated the drug discovery process but also allowed for the identification of new lead compounds based on structural analogs.

The pharmacokinetic properties of Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate are another area of interest. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential as a drug candidate. These studies have revealed that modifications to the molecule can significantly impact its bioavailability and therapeutic efficacy. For example, optimizing the length and composition of the ethyl ester side chain can enhance oral bioavailability while maintaining biological activity.

In conclusion, Ethyl 2-(2-carboxyethyl)-6-cyanobenzoate (CAS No. 1806375-23-4) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for drug discovery, offering multiple sites for functionalization and modification. Recent advancements in synthetic chemistry and computational biology have further enhanced its utility as a precursor for novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic agents.